Cas no 1542636-04-3 (N2,N5,N5-trimethylpyridine-2,5-diamine)

• Product Name: N2,N5,N5-trimethylpyridine-2,5-diamine
• CAS No: 1542636-04-3
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD26636420
• CID: 5617030
• PubChem ID: 83694499
• Update Time: 2025-10-12

N2,N5,N5-trimethylpyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinediamine, N2,N5,N5-trimethyl-
• EN300-2982830
• 1542636-04-3
• N2,N5,N5-trimethylpyridine-2,5-diamine

• MDL： MFCD26636420
• Inchi： 1S/C8H13N3/c1-9-8-5-4-7(6-10-8)11(2)3/h4-6H,1-3H3,(H,9,10)
• InChI Key： YHWTZWGVTROFIK-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 280.3±25.0 °C(Predicted)
• pka: 7.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N2,N5,N5-trimethylpyridine-2,5-diamine

Recent Advances in the Study of N2,N5,N5-trimethylpyridine-2,5-diamine (CAS: 1542636-04-3)

The compound N2,N5,N5-trimethylpyridine-2,5-diamine (CAS: 1542636-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities.

One of the key findings in recent research is the role of N2,N5,N5-trimethylpyridine-2,5-diamine as a scaffold for designing selective kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability of this compound to modulate kinase activity has been demonstrated in vitro and in vivo. Structural modifications of the core scaffold have led to derivatives with enhanced potency and selectivity, paving the way for further preclinical evaluations.

In addition to its applications in oncology, N2,N5,N5-trimethylpyridine-2,5-diamine has also been investigated for its antimicrobial properties. Studies have shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways, making it a promising candidate for the development of new antibiotics.

The synthetic chemistry of N2,N5,N5-trimethylpyridine-2,5-diamine has also seen significant advancements. Researchers have developed more efficient and scalable synthetic routes, reducing the cost and complexity of production. Green chemistry approaches, such as the use of catalytic methods and environmentally friendly solvents, have been employed to minimize the environmental impact of synthesis. These improvements are crucial for facilitating the transition from laboratory-scale production to industrial-scale manufacturing.

Despite these promising developments, challenges remain in the clinical translation of N2,N5,N5-trimethylpyridine-2,5-diamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on pharmacokinetic and pharmacodynamic profiling to optimize the compound's therapeutic index and ensure its safety and efficacy in human trials.

In conclusion, N2,N5,N5-trimethylpyridine-2,5-diamine (CAS: 1542636-04-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition and antimicrobial therapy highlight its potential to address unmet medical needs. Continued research and development efforts are expected to yield new insights and therapeutic candidates based on this compound, contributing to the advancement of precision medicine and infectious disease treatment.